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Compound of Interest

Compound Name: Allyl chlorodifluoroacetate

CAS No.: 118337-48-7

Cat. No.: B043969

Get Quote

CAS Number: 118337-48-7

This technical guide provides an in-depth overview of Allyl Chlorodifluoroacetate, a

fluorinated organic compound with significant potential in synthetic chemistry, particularly for

the development of novel pharmaceuticals and agrochemicals. This document is intended for

researchers, scientists, and professionals in the field of drug development and fine chemical

synthesis.

Chemical and Physical Properties
Allyl chlorodifluoroacetate is a colorless to pale yellow liquid with a distinctive odor.[1] Its

reactivity is largely defined by the presence of the electron-withdrawing chloro and difluoro

groups, which enhance the electrophilic character of the carbonyl carbon, and the versatile allyl

group.[1] Detailed physical and spectral data for Allyl Chlorodifluoroacetate are not readily

available in public literature. However, data for structurally related compounds are presented

for comparative purposes.

Table 1: Physicochemical Properties of Allyl Chlorodifluoroacetate and Related Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b043969#bc-rfq
https://www.benchchem.com/product/b043969/docs?utm_src=pdf-body#allyl-chlorodifluoroacetate-a-technical-guide-for-chemical-researchers
https://www.benchchem.com/product/b043969/docs?utm_src=pdf-body#allyl-chlorodifluoroacetate-a-technical-guide-for-chemical-researchers
https://cymitquimica.com/cas/118337-48-7/
https://cymitquimica.com/cas/118337-48-7/
https://www.benchchem.com/product/b043969/docs?utm_src=pdf-body#allyl-chlorodifluoroacetate-a-technical-guide-for-chemical-researchers
https://www.benchchem.com/product/b043969/docs?utm_src=pdf-body#allyl-chlorodifluoroacetate-a-technical-guide-for-chemical-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Allyl
Chlorodifluoroacet
ate

Allyl Chloroacetate
(CAS: 2916-14-5)

Ethyl
Chlorodifluoroacet
ate (CAS: 383-62-0)

Molecular Formula C₅H₅ClF₂O₂[1] C₅H₇ClO₂[2] C₄H₅ClF₂O₂[3]

Molecular Weight 170.54 g/mol [1] 134.56 g/mol [2] 158.53 g/mol

Boiling Point Data not available 164 °C / 265 mmHg[2] 96-97.5 °C[3]

Density Data not available 1.159 g/mL at 25 °C[2] 1.252 g/mL at 25 °C[3]

Refractive Index Data not available n20/D 1.446[2] n20/D 1.358[3]

Solubility
Soluble in organic

solvents[1]
Data not available Data not available

Table 2: Spectroscopic Data Interpretation for Allyl Chlorodifluoroacetate (Predicted)
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Spectroscopy Feature
Expected Chemical Shift /
Frequency

¹H NMR Allyl CH₂ ~4.7 ppm (d)

Allyl CH ~5.9 ppm (m)

Allyl =CH₂ ~5.3 ppm (m)

¹³C NMR Carbonyl C=O ~160-165 ppm

CF₂Cl ~120-130 ppm (t)

Allyl O-CH₂ ~68 ppm

Allyl =CH ~130 ppm

Allyl =CH₂ ~120 ppm

IR Spectroscopy C=O stretch ~1780-1800 cm⁻¹

C-F stretch ~1100-1300 cm⁻¹

C-Cl stretch ~700-800 cm⁻¹

C=C stretch ~1645 cm⁻¹

Experimental Protocols
Synthesis of Allyl Chlorodifluoroacetate via Fischer
Esterification
This protocol describes a plausible method for the synthesis of Allyl Chlorodifluoroacetate
based on the Fischer esterification of chlorodifluoroacetic acid with allyl alcohol.

Materials:

Chlorodifluoroacetic acid

Allyl alcohol

Concentrated sulfuric acid (catalyst)
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Toluene (for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux and distillation

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

chlorodifluoroacetic acid (1.0 eq), allyl alcohol (1.2 eq), and toluene.

Slowly add a catalytic amount of concentrated sulfuric acid to the stirred mixture.

Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-

Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is

complete when no more water is formed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate

solution to neutralize the acidic catalyst and any unreacted carboxylic acid.

Wash with brine, then dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the toluene under reduced pressure.

Purify the crude product by vacuum distillation to obtain Allyl Chlorodifluoroacetate.
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Synthesis Workflow

Chlorodifluoroacetic Acid + Allyl Alcohol
(Toluene, H₂SO₄ catalyst)

Heat to Reflux
(Azeotropic removal of H₂O)

1. Esterification

Aqueous Workup
(Neutralization & Washing)

2. Quenching

Drying
(Anhydrous MgSO₄)

3. Isolation

Purification
(Vacuum Distillation)

4. Purification

Allyl Chlorodifluoroacetate

Click to download full resolution via product page

Synthesis of Allyl Chlorodifluoroacetate.

Role in Drug Development and Medicinal Chemistry
The incorporation of fluorine into drug candidates is a widely employed strategy in medicinal

chemistry to enhance pharmacological properties. Fluorine and fluorine-containing functional

groups can improve metabolic stability, binding affinity, and bioavailability.[4][5][6][7] The
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chlorodifluoroacetyl group, in particular, is a valuable synthon for the creation of more complex

fluorinated molecules.[8]

Allyl chlorodifluoroacetate serves as a versatile building block for introducing the

chlorodifluoroacetyl moiety into a target molecule. The allyl group can be readily transformed

into other functional groups or cleaved under specific conditions, providing synthetic flexibility.

The high reactivity of the ester allows for efficient derivatization.

Chlorinated compounds also represent a significant class of pharmaceuticals, with over 250

FDA-approved drugs containing chlorine.[9] The presence of both chlorine and fluorine in Allyl
chlorodifluoroacetate offers a unique combination of properties that can be exploited in the

design of novel therapeutic agents.

Application in Drug Discovery

Lead Compound
(e.g., with a primary amine)

Acylation Reaction

Allyl Chlorodifluoroacetate

Allyl Ester Intermediate

Further Synthetic Modifications

e.g., Cleavage of allyl group

Drug Candidate
with Chlorodifluoroacetyl Moiety

Click to download full resolution via product page
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Hypothetical workflow for drug development.

Safety and Handling
Allyl chlorodifluoroacetate should be handled with care in a well-ventilated fume hood, as it

is expected to be hazardous upon exposure.[1] Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn. As with many fluorinated

organic compounds, it may exhibit environmental persistence, and its ecological impact should

be considered.[1] For detailed safety information, it is crucial to consult the Safety Data Sheet

(SDS) provided by the supplier.

Conclusion
Allyl chlorodifluoroacetate is a valuable reagent for organic synthesis, offering a gateway to

novel chlorinated and fluorinated compounds. Its utility in medicinal chemistry is underscored

by the proven benefits of fluorine and chlorine incorporation in drug design. The synthetic

protocols and conceptual workflows presented in this guide aim to provide researchers with a

solid foundation for utilizing this versatile building block in their research and development

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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